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Compound of Interest

Compound Name: CAY10499
CAS No.: 359714-55-9
Cat. No.: B1668648
Get Quote
. J

Researchers and drug development professionals handling CAY10499 must adhere to strict
safety and disposal protocols to ensure a safe laboratory environment and compliance with
regulations. This guide provides essential, step-by-step information for the proper disposal of
CAY10499, its solutions, and contaminated materials.

Essential Safety and Handling Precautions

Before disposal, it is crucial to follow all handling recommendations outlined in the Safety Data
Sheet (SDS). CAY10499 should be handled by trained personnel in a well-ventilated area,
utilizing appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat. Avoid inhalation of dust or contact with skin and eyes.

Step-by-Step Disposal Procedures

The primary principle for the disposal of CAY10499 is that it must be treated as hazardous
chemical waste. Under no circumstances should it be disposed of in the regular trash or down
the sanitary sewer.

o Waste Identification and Segregation:
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o All waste containing CAY10499, whether in solid form, dissolved in a solvent, or as
contaminated lab materials, must be segregated from non-hazardous waste.

o Use separate, clearly labeled, and leak-proof containers for solid and liquid waste.

o Disposal of Unused or Expired CAY10499:

o Solid Form: Collect any unused or expired solid CAY10499 in a designated hazardous
waste container. Ensure the container is tightly sealed.

o Solutions:

» Organic Solvents: Solutions of CAY10499 in organic solvents such as Dimethyl
Sulfoxide (DMSO), ethanol, or Dimethylformamide (DMF) must be collected in a
designated solvent waste container.

» Aqueous Solutions: Given its low aqueous solubility, large volumes of aqueous waste
are not anticipated. However, any agueous solutions containing CAY10499 must be
collected as hazardous aqueous waste and not poured down the drain.

o Disposal of Contaminated Materials:

o Personal Protective Equipment (PPE): Any disposable PPE, such as gloves, that has
come into contact with CAY10499 should be disposed of in a designated solid hazardous
waste container.

o Labware: Disposable labware (e.g., pipette tips, tubes) contaminated with CAY10499 must
be discarded as solid hazardous waste. Reusable glassware should be decontaminated
following standard laboratory procedures for hazardous chemicals before washing.

e Storage and Final Disposal:

o Store all CAY10499 waste containers in a designated, well-ventilated, and secure
hazardous waste accumulation area.

o Arrange for the pickup and disposal of all CAY10499 waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.
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o Always adhere to all local, state, and federal regulations concerning hazardous waste
disposal.

Key Chemical Properties for Disposal
Considerations

The following table summarizes key physical and chemical properties of CAY10499 relevant to
its handling and disposal.

Property Value

Physical State Crystalline Solid

Solubility in DMSO approx. 20 mg/mL[1]

Solubility in Ethanol approx. 2 mg/mL[1]

Solubility in DMF approx. 20 mg/mL[1]

Aqueous Solubility Sparingly soluble in aqueous buffers[1]

Disposal Process Workflow

The following diagram illustrates the decision-making process for the proper disposal of
CAY10499 and related waste materials.
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Caption: A flowchart outlining the proper disposal path for CAY10499 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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